Cas no 63696-99-1 (Ethyl (S)-(-)-O-Mesyl Lactate)

Ethyl (S)-(-)-O-Mesyl Lactate structure
Ethyl (S)-(-)-O-Mesyl Lactate structure
Product Name:Ethyl (S)-(-)-O-Mesyl Lactate
CAS No:63696-99-1
MF:C6H12O5S
MW:196.221481323242
MDL:MFCD06804668
CID:860558
Update Time:2025-07-31

Ethyl (S)-(-)-O-Mesyl Lactate Chemical and Physical Properties

Names and Identifiers

    • l(-)-methanesulfonylethyllactate
    • ethyl (2S)-2-methylsulfonyloxypropanoate
    • AC1O4BQK
    • AG-G-36891
    • CTK5B9688
    • Ethyl (S)-(-)-O-Mesyl Lactate
    • MDL： MFCD06804668
    • Inchi： 1S/C6H12O5S/c1-4-10-6(7)5(2)11-12(3,8)9/h5H,4H2,1-3H3
    • InChI Key： LONGCUIECIAYIP-UHFFFAOYSA-N
    • SMILES： CCOC(C(OS(=O)(=O)C)C)=O

Computed Properties

  • Exact Mass: 195.03300
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 5
  • Complexity: 237
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 69.7

Experimental Properties

  • Color/Form: Not available
  • Density: 1.31
  • Boiling Point: 103-105 °C (0.2 mmHg)
  • Refractive Index: 1.5060 (estimate)
  • PSA: 102.88000
  • LogP: -0.99720
  • Solubility: Not available

Ethyl (S)-(-)-O-Mesyl Lactate Security Information

  • Hazard Category Code： 34-14
  • Safety Instruction： S25-S36/37/39-S45-S8
  • Hazardous Material Identification： C
  • Safety Term：S25;S36/37/39;S45;S8
  • Risk Phrases：R14; R34

Ethyl (S)-(-)-O-Mesyl Lactate Customs Data

  • HS CODE：2915900090
  • Customs Data：

    China Customs Code:

    2915900090

    Overview:

    2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%

Ethyl (S)-(-)-O-Mesyl Lactate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
E925030-1g
Ethyl (S)-(-)-O-Mesyl Lactate
 63696-99-1
1g
 $115.00 2023-05-18
TRC
E925030-5g
Ethyl (S)-(-)-O-Mesyl Lactate
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5g
 $385.00 2023-05-18
TRC
E925030-10g
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10g
 $ 800.00 2023-09-07
TRC
E925030-25g
Ethyl (S)-(-)-O-Mesyl Lactate
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25g
 $1275.00 2023-05-18
A2B Chem LLC
AG65201-1g
L(-)-METHANESULFONYLETHYLLACTATE
 63696-99-1 90%
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 $125.00 2024-04-19
A2B Chem LLC
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 63696-99-1 90%
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A2B Chem LLC
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 63696-99-1 90%
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eNovation Chemicals LLC
Y1055650-10g
Ethyl (2s)-2-methylsulfonyloxypropanoate
 63696-99-1 95%
10g
 $600 2024-07-24
eNovation Chemicals LLC
Y1055650-25g
Ethyl (2s)-2-methylsulfonyloxypropanoate
 63696-99-1 95%
25g
 $800 2024-07-24
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
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Ethyl (S)-2-((methylsulfonyl)oxy)propanoate
 63696-99-1 98%
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